Cas no 1190946-29-2 ((8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one)

• Product Name: (8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one
• CAS No: 1190946-29-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 4576562
• Update Time: 2025-06-07

(8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazin-7(6H)-one, hexahydro-2-(phenylmethyl)-, (8aS)-
• (8AS)-2-BENZYL-OCTAHYDROPYRROLO 12-A PYRAZIN-7-ONE
• (S)-2-Benzylhexahydropyrrolo[1,2-a]pyrazin-7(6H)-one
• (8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one

• Inchi： 1S/C14H18N2O/c17-14-8-13-10-15(6-7-16(13)11-14)9-12-4-2-1-3-5-12/h1-5,13H,6-11H2/t13-/m0/s1
• InChI Key： ZPTXWXVQWSAOBA-ZDUSSCGKSA-N
• SMILES： [C@@]12([H])CC(=O)CN1CCN(CC1=CC=CC=C1)C2

Additional information on (8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one

(8aS)-2-Benzyl-Octahydropyrrolo[1,2-a]Piperazin-7-One (CAS 1190946-29-2): A Comprehensive Overview

The compound (8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one (CAS 1190946-29-2) is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of octahydropyrrolo-piperazine derivatives, which are known for their unique bicyclic structure and potential applications in drug discovery. The benzyl group attached to the molecule further enhances its chemical diversity and functional properties.

Recent studies have highlighted the importance of octahydropyrrolo[1,2-a]piperazin-7-one derivatives in the development of bioactive compounds. Researchers have explored the synthesis of this compound using various methodologies, including ring-closing metathesis and multi-component reactions. These approaches have not only improved the efficiency of synthesis but also opened new avenues for structural modifications. The benzyl substituent plays a crucial role in modulating the physical and chemical properties of the molecule, making it a versatile building block for further exploration.

One of the most promising applications of (8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one lies in its potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to interact with key biological targets, such as G-protein coupled receptors (GPCRs) and ion channels. These interactions suggest that the compound could be developed into therapeutics for conditions such as neurological disorders and cardiovascular diseases.

Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of (8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one with greater accuracy. Molecular docking studies have revealed favorable binding affinities with various drug targets, further supporting its potential as a drug candidate. The benzyl group has been shown to enhance solubility and permeability, which are critical factors for successful drug delivery.

In terms of synthesis, the preparation of (8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one involves a series of well-defined steps that ensure high stereochemical control. The use of chiral catalysts and asymmetric induction techniques has been instrumental in achieving the desired stereochemistry at the 8a position. This level of precision is essential for maintaining the compound's bioactivity and ensuring its suitability for therapeutic applications.

Looking ahead, ongoing research is focused on optimizing the chemical properties of (8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one to improve its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials that could validate its therapeutic potential. The integration of artificial intelligence (AI) in drug design is also expected to accelerate the development process by predicting optimal structural modifications based on large datasets.

In conclusion, (8aS)-2-benzyl-octahydropyrrolo[1,2-a]piperazin-7-one (CAS 1190946-29-2) represents a significant advancement in organic chemistry with promising implications for drug discovery. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is poised to make a substantial impact on both academia and industry.